Cas no 4144-68-7 (2-(2H-1,2,3-benzotriazol-2-yl)acetic acid)

• Product Name: 2-(2H-1,2,3-benzotriazol-2-yl)acetic acid
• CAS No: 4144-68-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1016739
• PubChem ID: 329775621
• Update Time: 2025-04-20

2-(2H-1,2,3-benzotriazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2H-Benzo[d][1,2,3]triazol-2-yl)acetic acid
• CHEMBRDG-BB 4403032
• BENZOTRIAZOL-2-YL-ACETIC ACID
• 2-BENZOTRIAZOLYLACETIC ACID
• 2-CARBOXYMETHYL-2H-BENZOTRIAZOLE
• 2H-1,2,3-BENZOTRIAZOL-2-YLACETIC ACID
• TIMTEC-BB SBB012683
• 2H-1,2,3-benzotriazole-2-acetic acid
• 2-(benzotriazol-2-yl)acetic acid
• 2-(2H-1,2,3-benzotriazol-2-yl)acetic acid

• Inchi： 1S/C8H7N3O2/c12-8(13)5-11-9-6-3-1-2-4-7(6)10-11/h1-4H,5H2,(H,12,13)
• InChI Key： DQVKBZMURLITOU-UHFFFAOYSA-N
• SMILES： OC(CN1N=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 177.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 68.01000
• LogP: 0.51590

2-(2H-1,2,3-benzotriazol-2-yl)acetic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives